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Compound of Interest

Compound Name: Methyl p-toluenesulfonate

Cat. No.: B166302

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of methyl p-toluenesulfonate
waste.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with methyl p-toluenesulfonate?

Al: Methyl p-toluenesulfonate is a potent methylating agent and is considered toxic and
corrosive.[1][2][3] Key hazards include:

Toxicity: It is harmful if swallowed or inhaled.[2][4][5]

Corrosivity: It can cause severe skin burns and serious eye damage.[5][6][7]

Sensitization: It may cause an allergic skin reaction.[5][6][7]

Irritation: It is a strong irritant to the skin, eyes, and respiratory tract.[2][4][8]
Q2: What are the key physical and chemical properties of methyl p-toluenesulfonate?

A2: Understanding the properties of methyl p-toluenesulfonate is crucial for its safe handling.
It is a white to slightly yellow solid or liquid with a low melting point and is sensitive to moisture.
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Q3: What personal protective equipment (PPE) is required when handling methyl p-
toluenesulfonate?

A3: Due to its hazardous nature, appropriate PPE is mandatory. This includes:
o Eye/Face Protection: Tightly fitting safety goggles or a face shield.[6]

o Skin Protection: Chemical-resistant gloves (e.g., KCL 741 Dermatril® L), a lab coat, and a
chemical-resistant apron or suit.[6][9]

» Respiratory Protection: If working outside a fume hood or with potential for aerosolization, a
NIOSH/MSHA approved respirator with appropriate cartridges is necessary.[5][8]

Q4: How should | properly store methyl p-toluenesulfonate?

A4: Methyl p-toluenesulfonate should be stored in a cool, dry, and well-ventilated area.[5][9]
Keep the container tightly closed and store it away from incompatible materials such as strong
oxidizing agents, acids, and alkalis.[5][9] The recommended storage temperature is between 2-
8°C.[4]

Q5: What is the appropriate procedure for disposing of methyl p-toluenesulfonate waste?

A5: Methyl p-toluenesulfonate waste is considered hazardous and must be disposed of
according to local, regional, and national regulations.[5][10][11] Generally, it should be collected
in a designated, properly labeled, and sealed container for hazardous waste.[7] Do not mix it
with other waste streams unless explicitly permitted. Contact your institution's environmental
health and safety (EHS) office for specific disposal protocols.

Troubleshooting Guide

Scenario 1: Accidental Skin or Eye Contact

¢ Issue: Methyl p-toluenesulfonate has come into contact with skin or eyes.
e Solution:

o Skin Contact: Immediately take off all contaminated clothing.[3][6] Rinse the affected skin
area with plenty of water for at least 15 minutes.[5][10] Seek immediate medical attention.
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[5]I6]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, removing contact lenses if present and easy to do.[3][5][6] Seek immediate
medical attention from an ophthalmologist.[6]

Scenario 2: Small Spill of Methyl p-Toluenesulfonate
 Issue: A small amount of methyl p-toluenesulfonate has been spilled in the laboratory.
e Solution:

o Evacuate and Ventilate: Alert others in the area and evacuate non-essential personnel.[6]
[12] Ensure adequate ventilation, preferably within a chemical fume hood.[5][6]

o Don PPE: Wear the appropriate personal protective equipment, including respiratory
protection.[6][8]

o Contain and Absorb: Cover the spill with an inert absorbent material like vermiculite, sand,
or a commercial sorbent.[13] Work from the outside of the spill inwards to prevent
spreading.[12][13][14] Do not use combustible materials like paper towels to absorb the
initial spill.

o Collect Waste: Carefully scoop the absorbed material into a designated hazardous waste
container.[13][14]

o Decontaminate: Clean the spill area with a dilute alkali or ammonia solution, followed by a
water rinse.[3] Collect all cleaning materials as hazardous waste.

o Label and Dispose: Properly label the waste container and arrange for its disposal through
your EHS office.[14]

Scenario 3: Inadvertent Mixing with Incompatible Materials

» Issue: Methyl p-toluenesulfonate has been accidentally mixed with a strong oxidizing
agent, acid, or alkali.

e Solution:
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o Immediate Evacuation: This can be a dangerous situation. Evacuate the immediate area
and alert your supervisor and EHS office.

o Do Not Attempt to Neutralize: Do not attempt to neutralize the mixture without expert
guidance, as this could generate heat and hazardous fumes.

o Follow EHS Instructions: Await instructions from trained emergency responders or your
EHS department on how to proceed.

Data Presentation

Table 1: Physical and Chemical Properties of Methyl p-Toluenesulfonate

Property Value

CAS Number 80-48-8[4]

Molecular Formula CsH1003S[4]

Molecular Weight 186.23 g/mol [4]

Appearance White to yellow liquid or low melting solid[1][4]

Melting Point 25-28 °C[1][4]

Boiling Point 144-145 °C at 5 mmHg[1][4]

Density 1.234 g/mL at 25 °C[1][4]

Vapor Density 6.45 (vs air)[4]

Vapor Pressure 1 mmHg at 20 °C[4]

Solubility Insoluble in water; soluble in alcohol, ether, and
benzene[2][4][8]

Flash Point >113 °C (>230 °F)[4][6]

Table 2: Hazard ldentification and Personal Protective Equipment
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Hazard

GHS Pictogram

Precautionary
Statement

Recommended
PPE

Acute Toxicity (Oral)

P301+P312: IF

SWALLOWED: Call a
POISON CENTER or
doctor/physician if you

feel unwell.[7]

Standard lab PPE

Skin Corrosion/Burns

corrosive

P280: Wear protective
gloves/ protective
clothing/ eye
protection/ face
protection.[6]
P303+P361+P353: IF
ON SKIN (or hair):
Remove/Take off

immediately all

contaminated clothing.

Rinse SKIN with

water/shower.[6]

Chemical-resistant
gloves, lab coat,

apron

Serious Eye Damage

corrosive

P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.[6]

Tightly fitting safety

goggles, face shield

Skin Sensitization

exclamation mark

P272: Contaminated
work clothing should
not be allowed out of

the workplace.

Chemical-resistant

gloves

Experimental Protocols

Protocol 1: Standard Operating Procedure for Handling Methyl p-Toluenesulfonate
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e Preparation:

(¢]

Review the Safety Data Sheet (SDS) for methyl p-toluenesulfonate.[5][6]

[¢]

Ensure a chemical fume hood is operational and available.

[¢]

Verify that an emergency eyewash station and safety shower are accessible.[5]

[e]

Prepare all necessary equipment and reagents before handling the compound.
o Personal Protective Equipment (PPE):
o Don a lab coat, tightly fitting safety goggles, and chemical-resistant gloves.

e Handling:

[e]

Conduct all manipulations of methyl p-toluenesulfonate inside a certified chemical fume
hood.[5]

[e]

If the compound is solid, handle it carefully to avoid generating dust.

o

Use a spatula or other appropriate tool for transfers. Avoid direct contact.

[¢]

Keep the container tightly closed when not in use.[5]
» Waste Collection:

o Segregate all waste contaminated with methyl p-toluenesulfonate into a designated,
clearly labeled hazardous waste container. This includes pipette tips, gloves, and any
contaminated labware.

e Decontamination:

o Wipe down the work area within the fume hood with a suitable decontaminating solution
(e.g., dilute alkali or ammonia) followed by a water rinse upon completion of work.

Protocol 2: Spill Cleanup Procedure

e Assess the Situation:
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o Determine the size of the spill and the immediate hazards. For large spills, evacuate and
call emergency services. This protocol is for small, manageable spills.

e Alert and Secure:
o Notify personnel in the immediate area.
o Restrict access to the spill area.

e PPE:

o Don appropriate PPE, including a respirator, chemical-resistant gloves, goggles, and a
protective suit or apron.

e Containment:

o If the spill is liquid, create a dike around it using an inert absorbent material to prevent it
from spreading.[13]

o Absorption:
o Gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).[13]
e Collection:

o Once the material is fully absorbed, carefully scoop it into a labeled hazardous waste
container.[13]

o Decontamination:

o Clean the spill surface with a decontaminating solution, followed by a water rinse. Collect
all cleaning materials as hazardous waste.

e Disposal:

o Seal the waste container and arrange for its disposal through the EHS office.

Mandatory Visualization
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Waste Generated
(Methyl p-Toluenesulfonate)

Is it pure, unreacted
methyl p-toluenesulfonate?

Is it mixed with
solvents or other reagents?

Collect in designated
'Pure Methyl p-Toluenesulfonate'
waste container

Is it contaminated solid waste?
(gloves, paper towels, etc.)

Collect in designated
'Halogenated' or 'Non-Halogenated'
waste container as appropriate

Yes

Collect in designated
'Solid Hazardous Waste'
container

Properly Label and Seal
All Waste Containers

Contact EHS for
Waste Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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